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Abstract

Substance K, now more commonly known as Neurokinin A (NKA), is a member of the
tachykinin family of neuropeptides. It plays a significant role in a variety of physiological and
pathological processes, primarily through its interaction with the neurokinin-2 (NK2) receptor.
This technical guide provides an in-depth overview of the biological activity and function of
Substance K, with a focus on quantitative data, detailed experimental protocols, and the
underlying signaling pathways.

Introduction

Neurokinin A (NKA), formerly referred to as Substance K, is a decapeptide neurotransmitter
derived from the preprotachykinin-A gene, the same gene that encodes for Substance P.[1]
NKA is widely distributed throughout the central and peripheral nervous systems and is
involved in a range of biological processes including smooth muscle contraction, inflammation,
pain transmission, and vasodilation.[1][2] Its primary receptor is the G protein-coupled receptor
(GPCR) known as the neurokinin-2 (NK2) receptor.[3][4] Understanding the intricate
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mechanisms of NKA's biological activity is crucial for the development of novel therapeutics
targeting conditions such as asthma, inflammatory bowel disease, and chronic pain.[2]

Quantitative Biological Data

The biological activity of Neurokinin A (Substance K) has been quantified in various in vitro
and in vivo systems. The following tables summarize key quantitative data related to its
receptor binding affinity and functional potency.

. CelllTissu Assay . Referenc
Ligand Receptor Kd (nM) Ki (nM)
e Type Type
o Transfecte o
Neurokinin Radioligan
Rat NK2 d CHO o 3.4 - [5]
A d Binding
cells
o Anterior o
Neurokinin Human o Radioligan
pituitary o - <1
A NK2 d Binding
cells

Table 1: Receptor Binding Affinities of Neurokinin A (Substance K). This table presents the
dissociation constants (Kd) and inhibitory constants (Ki) of Neurokinin A for the NK2 receptor in
different experimental systems.
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. Biological TissuelCell
Agonist EC50 (nM) Reference
Effect Type
o ) NK2R Nomad

Neurokinin A Calcium Flux ) 2.38 [6]
Cell Line
NK2R Nomad

Neurokinin A CAMP Flux ) 5.61 [6]
Cell Line

Neurokinin A Contraction Guinea-pig ileum  ~6.8 [7]

Bronchoconstricti  Human small

Neurokinin A , - [8]
on airway
Contraction

Neurokinin B (Neuronal Guinea-pig ileum 1 [9]
Receptor)

Table 2: Functional Potency of Tachykinins. This table summarizes the half-maximal effective
concentrations (EC50) of Neurokinin A and other tachykinins for various biological responses.

Signaling Pathways

Neurokinin A (Substance K) exerts its biological effects by activating intracellular signaling
cascades upon binding to the NK2 receptor. The primary signaling pathway involves the Gq
alpha subunit of the associated G protein. Additionally, evidence suggests the involvement of
other G proteins and downstream effector pathways, including the MAPK/ERK and PI3K/Akt
pathways.

Gg-Mediated Signaling Pathway

Activation of the NK2 receptor by NKA leads to the dissociation of the Gq alpha subunit, which
in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol
(DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of
intracellular calcium (Ca2+). The elevated cytosolic calcium, along with DAG, activates protein
kinase C (PKC), which then phosphorylates various downstream targets, leading to a cellular
response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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